Cas no 1104195-06-3 (2-(benzyloxy)-6-broMophenol)

• Product Name: 2-(benzyloxy)-6-broMophenol
• CAS No: 1104195-06-3
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• CID: 4560517
• Update Time: 2025-07-22

2-(benzyloxy)-6-broMophenol Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-6-broMophenol
• Phenol, 2-bromo-6-(phenylmethoxy)-

• Inchi： 1S/C13H11BrO2/c14-11-7-4-8-12(13(11)15)16-9-10-5-2-1-3-6-10/h1-8,15H,9H2
• InChI Key： NDVMBKDECDLZJZ-UHFFFAOYSA-N
• SMILES： C1(O)=C(OCC2=CC=CC=C2)C=CC=C1Br

Additional information on 2-(benzyloxy)-6-broMophenol

Introduction to 2-(benzyloxy)-6-bromophenol (CAS No. 1104195-06-3)

2-(benzyloxy)-6-bromophenol (CAS No. 1104195-06-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a bromine substituent at the 6-position and a benzyloxy group at the 2-position of a phenolic ring, presents a versatile scaffold for further chemical modifications and functionalization. The presence of both bromine and benzyloxy groups makes it an attractive intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The benzyloxy moiety in 2-(benzyloxy)-6-bromophenol contributes to its solubility in organic solvents and enhances its stability under various reaction conditions. This characteristic is particularly valuable in multi-step synthetic pathways where maintaining structural integrity is crucial. Additionally, the bromophenol core structure is well-documented for its role in medicinal chemistry, serving as a precursor for a wide range of pharmacologically active compounds. The bromine atom, being highly reactive, allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various biological pathways. 2-(benzyloxy)-6-bromophenol has emerged as a promising candidate in this context due to its ability to modulate enzyme activity and receptor interactions. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The benzyloxy group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds with key residues in the enzyme active site.

One of the most compelling aspects of 2-(benzyloxy)-6-bromophenol is its potential as a building block for drug discovery. Researchers have leveraged its structural features to design analogs with improved pharmacokinetic properties and reduced toxicity. The bromine atom provides a handle for palladium-catalyzed cross-coupling reactions, allowing chemists to introduce aryl or heteroaryl groups at specific positions on the phenol ring. This flexibility has led to the synthesis of numerous derivatives with distinct biological activities.

Recent advances in computational chemistry have further enhanced the utility of 2-(benzyloxy)-6-bromophenol. Molecular modeling studies have identified optimal binding orientations of this compound with target proteins, providing insights into its mechanism of action. These computational approaches have been instrumental in guiding experimental design and optimizing lead compounds for clinical development. Additionally, virtual screening techniques have been employed to identify novel derivatives with enhanced potency and selectivity.

The synthesis of 2-(benzyloxy)-6-bromophenol itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve the bromination of a phenol derivative followed by benzyl ether formation. Recent innovations in synthetic methodologies have improved yields and purity, making large-scale production more feasible. These advancements have opened doors for industrial applications, particularly in pharmaceutical manufacturing where high-purity intermediates are essential.

The chemical reactivity of 2-(benzyloxy)-6-bromophenol extends beyond simple functionalization. It can undergo various transformations such as nucleophilic aromatic substitution (SNAr) or metal-catalyzed coupling reactions, making it a versatile tool for synthetic chemists. For example, the bromine atom can be displaced by nitrogen-containing nucleophiles to yield arylamines, which are key intermediates in many drug molecules.

In conclusion, 2-(benzyloxy)-6-bromophenol (CAS No. 1104195-06-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in drug development, coupled with recent innovations in synthetic and computational methodologies, positions it as a valuable asset for researchers seeking to develop novel bioactive compounds. As the field continues to evolve, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.